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Compound of Interest

1,3-Bis(4-
Compound Name:
methoxyphenoxy)benzene

Cat. No.: B082811

This document provides essential safety and logistical information for the proper disposal of
1,3-Bis(4-methoxyphenoxy)benzene (CAS RN: 13118-91-7), intended for researchers,
scientists, and drug development professionals. The following procedures are based on
available safety data and standard laboratory practices.

Safety and Classification Data

According to the Safety Data Sheet (SDS) for 1,3-Bis(4-methoxyphenoxy)benzene, the
substance is not classified as a hazardous mixture under REGULATION (EC) No 1272/2008.[1]
However, it is imperative to handle all chemical waste with caution and adhere to institutional
and local regulations.
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Property Value Source
CAS Number 13118-91-7 [1]
GHS Classification Nc->t a hazardous substance or o
mixture
Hazard Pictograms None required [1]
Signal Word None required [1]
Hazard Statements None required [1]
Precautionary Statements None required [1]

) Not classified as dangerous for
Transport Information [1]
transport

Experimental Protocols: Disposal Procedures

The recommended method for the disposal of 1,3-Bis(4-methoxyphenoxy)benzene, including
unused product and contaminated materials, is through a licensed professional waste disposal
service.[1][2]

Step-by-Step Disposal Protocol:
» Waste Identification and Segregation:

o Clearly label a dedicated waste container for "Non-hazardous solid chemical waste" or as
per your institution's guidelines.

o Ensure the container is in good condition, compatible with the chemical, and has a secure
lid.

o Personal Protective Equipment (PPE):
o Before handling the chemical for disposal, wear appropriate PPE, including:

» Safety glasses or goggles
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» Chemical-resistant gloves (e.g., nitrile)

= Laboratory coat

Waste Transfer:

o Conduct all transfers of the chemical to the waste container in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of any dust.

o If transferring a solid, handle it carefully to minimize dust generation.[1]
Container Management:
o Securely close the waste container after each addition.

o Store the waste container in a designated, cool, and dry satellite accumulation area, away
from incompatible materials.

Disposal of Empty Containers:
o Thoroughly remove all contents from the original container.

o Dispose of the empty container in accordance with local and national regulations.[1]
Depending on the level of decontamination, it may be disposed of as regular laboratory
waste or may need to be handled by the waste disposal service.

Spill Management:

[¢]

In the event of a spill, prevent the product from entering drains.[1]

[¢]

Wear appropriate PPE.

[e]

For solid spills, carefully pick up the material to avoid creating dust and place it in the
designated waste container.[1]

[e]

Clean the spill area thoroughly.

Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
waste disposal company to arrange for the pickup and disposal of the chemical waste.[1]

[2]

o Provide them with the Safety Data Sheet for 1,3-Bis(4-methoxyphenoxy)benzene.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Bis(4-methoxyphenoxy)benzene.
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@e 1,3-Bis(4-methoxyphenoxy)benz@

Identify Waste:
- Unused Chemical
- Contaminated Materials
- Spill Debris

l

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Safety Glasses
- Gloves
- Lab Coat

Segregate into a Labeled,
Compatible Waste Container

Spill Occurs?

Follow Spill Procedure:
Store Waste in Designated - Prevent Entry to Drains
Satellite Accumulation Area - Collect without Dust
- Decontaminate Area

Contact Licensed Waste
Disposal Service / EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Bis(4-methoxyphenoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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